Cas no 909416-67-7 (GSK494581A)

• Product Name: GSK494581A
• CAS No: 909416-67-7
• MF: C₂₇H₂₈F₂N₂O₄S
• MW: 514.58
• CID: 5146805
• Update Time: 2025-07-13

GSK494581A Chemical and Physical Properties

Names and Identifiers

• GSK 494581A
• GSK494581A
• GSK-494581A

• Inchi： 1S/C27H28F2N2O4S/c1-18(35-2)20-6-11-26(25(29)16-20)30-12-14-31(15-13-30)27(32)24-17-22(36(3,33)34)9-10-23(24)19-4-7-21(28)8-5-19/h4-11,16-18H,12-15H2,1-3H3
• InChI Key： JQXZHDOSMUZLML-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=CC(C(C)OC)=CC=2F)CC1)(C1C=C(S(=O)(=O)C)C=CC=1C1C=CC(F)=CC=1)=O

Additional information on GSK494581A

GSK494581A (CAS No. 909416-67-7): A Promising Compound in the Field of Medicinal Chemistry

GSK494581A (CAS No. 909416-67-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, developed by GlaxoSmithKline, is a potent and selective inhibitor of the enzyme histone deacetylase (HDAC), specifically HDAC6. The unique properties of GSK494581A make it a valuable tool in both basic research and drug development, particularly in the areas of neurodegenerative diseases and cancer.

The mechanism of action of GSK494581A is centered around its ability to selectively inhibit HDAC6, which plays a crucial role in various cellular processes, including protein folding, microtubule dynamics, and cell signaling. By inhibiting HDAC6, GSK494581A can modulate the acetylation levels of specific proteins, leading to altered cellular functions that may have therapeutic benefits. Recent studies have shown that HDAC6 inhibition can reduce neuroinflammation and improve motor function in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the context of cancer research, GSK494581A has demonstrated promising results in preclinical studies. It has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including those derived from breast, lung, and prostate cancers. The selective inhibition of HDAC6 by GSK494581A also appears to enhance the sensitivity of cancer cells to other chemotherapeutic agents, making it a potential candidate for combination therapy approaches.

The pharmacokinetic properties of GSK494581A have been extensively studied to ensure its suitability for clinical applications. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Preclinical toxicity studies have also shown that GSK494581A is well-tolerated at therapeutic doses, with minimal adverse effects observed.

One of the key advantages of GSK494581A is its high selectivity for HDAC6 over other HDAC isoforms. This selectivity is crucial because non-selective HDAC inhibitors can lead to off-target effects and increased toxicity. The high selectivity of GSK494581A minimizes these risks and enhances its therapeutic window.

Clinical trials are currently underway to evaluate the safety and efficacy of GSK494581A in human subjects. Early-phase trials have shown promising results, with patients exhibiting improved symptoms and tolerability. These findings have paved the way for more advanced clinical trials to further investigate the potential therapeutic benefits of GSK494581A.

In addition to its therapeutic applications, GSK494581A is also a valuable research tool for studying the biological functions of HDAC6. Its use in basic research has led to new insights into the role of HDAC6 in various cellular processes and disease states. For example, studies using GSK494581A have shed light on the involvement of HDAC6 in autophagy, a process critical for maintaining cellular homeostasis.

The development of selective HDAC inhibitors like GSK494581A represents a significant advancement in the field of epigenetic therapy. Epigenetic modifications play a crucial role in gene expression and cellular function, and targeting these modifications with specific inhibitors offers a promising approach to treating a wide range of diseases. The success of compounds like GSK494581A highlights the importance of continued research into epigenetic targets and mechanisms.

In conclusion, GSK494581A (CAS No. 909416-67-7) is a highly selective HDAC6 inhibitor with significant potential for both therapeutic applications and basic research. Its unique properties make it an important compound in the ongoing efforts to develop new treatments for neurodegenerative diseases and cancer. As clinical trials progress, it is hoped that this compound will continue to demonstrate its therapeutic value and contribute to improving patient outcomes.